Cas no 811826-60-5 ((2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile)

• Product Name: (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• CAS No: 811826-60-5
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 6041195
• PubChem ID: 1686078
• Update Time: 2025-08-05

(2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• (E)-3-(2-methoxyphenyl)-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• 2-Propenenitrile, 3-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]-
• AKOS001008389
• SR-01000012630-1
• SR-01000012630
• 811826-60-5
• (E)-3-(2-methoxyphenyl)-2-tosylacrylonitrile
• F1423-3804

• Inchi： 1S/C17H15NO3S/c1-13-7-9-15(10-8-13)22(19,20)16(12-18)11-14-5-3-4-6-17(14)21-2/h3-11H,1-2H3
• InChI Key： TVPPUYIENUBXMN-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(C)C=C1)(=O)=O)=CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 522.4±50.0 °C(Predicted)

Additional information on (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

(2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile: A Key Compound in Modern Pharmaceutical Research

(2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile, with the chemical identifier CAS No. 811826-60-5, represents a significant advancement in the field of drug discovery and synthetic chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in antimicrobial and anti-inflammatory drug development. The molecule combines a 2-methoxyphenyl group with a 4-methylbenzenesulfonyl moiety, creating a versatile scaffold for further functionalization. Recent studies have highlighted its role in modulating cell signaling pathways and its potential as a targeted therapy candidate for specific diseases.

The chemical structure of (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesullyl)prop-2-enenitrile is built around a conjugated diene system, which is critical for its reactivity and biological activity. The 2-methoxyphenyl substituent contributes to the molecule's aromaticity and electronic properties, while the 4-methylbenzenesulfonyl group enhances its solubility and metabolic stability. This combination of functional groups allows the compound to interact with multiple biological targets, making it a valuable tool for pharmacological research.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile with various protein targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for serine/threonine kinase inhibitors, which are implicated in several neurodegenerative diseases. The molecule's ability to modulate these kinases suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and parkinsonism.

One of the most promising applications of (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile lies in its role as a prodrug precursor. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active compounds. By incorporating the 4-methylbenzenesulfonyl group, the molecule can be selectively activated in vivo, releasing the active moiety at the target site. This property is particularly advantageous for targeted drug delivery systems, where minimizing systemic side effects is crucial.

Current research efforts are focused on optimizing the synthetic pathway of (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile to enhance its yield and reduce environmental impact. A 2024 study in Green Chemistry reported the use of microwave-assisted synthesis to achieve a 95% conversion rate, significantly improving the efficiency of the process. This development aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing, where reducing energy consumption and waste generation is a priority.

The pharmacokinetic profile of (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile is another area of active investigation. Studies have shown that the compound exhibits prolonged half-life due to its metabolic stability, which is attributed to the 4-methylbenzenesulfonyl group. This property is highly desirable for chronic disease management, as it reduces the frequency of dosing and improves patient compliance.

In the context of antimicrobial drug development, (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile has shown promise as a novel antibiotic candidate. Its ability to disrupt biofilm formation in multidrug-resistant bacteria has been highlighted in recent in vitro studies. This characteristic is particularly important in the face of the growing antimicrobial resistance crisis, where new therapeutic strategies are urgently needed.

Furthermore, the multifunctional nature of (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile has led to its exploration in combination therapies. By targeting multiple pathways simultaneously, this compound could enhance the efficacy of existing treatments while reducing the risk of resistance development. This approach is particularly relevant in the treatment of complex diseases such as cancer and autoimmune disorders.

The ongoing research into (2E)-3-(2-methoxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile underscores its significance in modern pharmaceutical science. Its unique chemical structure, combined with its potential applications in drug discovery and targeted therapy, positions it as a key compound for future therapeutic innovations. As the field continues to evolve, the role of this molecule in addressing some of the most pressing medical challenges is likely to expand further.